![molecular formula C15H13F3N2O2 B215306 5-Methoxy-2-[3-(trifluoromethyl)anilino]benzamide](/img/structure/B215306.png)
5-Methoxy-2-[3-(trifluoromethyl)anilino]benzamide
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Overview
Description
5-Methoxy-2-[3-(trifluoromethyl)anilino]benzamide, also known as TFB-TBOA, is a potent and selective inhibitor of glutamate transporters. It has been widely used in scientific research to study the role of glutamate transporters in various physiological and pathological processes.
Mechanism of Action
5-Methoxy-2-[3-(trifluoromethyl)anilino]benzamide inhibits the uptake of glutamate by binding to the glutamate transporters on astrocytes and neurons. It binds to the substrate binding site of the transporter and prevents the uptake of glutamate into the cell. This leads to increased extracellular glutamate levels and activation of glutamate receptors.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It increases extracellular glutamate levels and activates glutamate receptors, leading to excitotoxicity. It has also been shown to increase the release of GABA, an inhibitory neurotransmitter, which can counteract the effects of glutamate. This compound has been implicated in various neurological disorders such as epilepsy, stroke, and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Methoxy-2-[3-(trifluoromethyl)anilino]benzamide in lab experiments is its potency and selectivity for glutamate transporters. It can effectively inhibit the uptake of glutamate without affecting other neurotransmitters. However, one limitation is its potential for excitotoxicity, which can lead to cell death and affect the outcome of experiments.
Future Directions
There are several future directions for the use of 5-Methoxy-2-[3-(trifluoromethyl)anilino]benzamide in scientific research. One direction is to further study its role in neurological disorders such as epilepsy, stroke, and Alzheimer's disease. Another direction is to develop more potent and selective inhibitors of glutamate transporters for therapeutic purposes. Additionally, this compound can be used to study the role of glutamate transporters in other physiological processes such as learning and memory.
Synthesis Methods
The synthesis of 5-Methoxy-2-[3-(trifluoromethyl)anilino]benzamide involves several steps, including the reaction of 5-methoxy-2-nitrobenzoic acid with trifluoromethyl aniline to form 5-methoxy-2-[3-(trifluoromethyl)anilino]benzoic acid, followed by the reaction with thionyl chloride to form 5-methoxy-2-[3-(trifluoromethyl)anilino]benzoyl chloride. Finally, the reaction of 5-methoxy-2-[3-(trifluoromethyl)anilino]benzoyl chloride with ammonia yields this compound.
Scientific Research Applications
5-Methoxy-2-[3-(trifluoromethyl)anilino]benzamide has been widely used in scientific research to study the role of glutamate transporters in various physiological and pathological processes. It has been shown to inhibit the uptake of glutamate by astrocytes and neurons, leading to increased extracellular glutamate levels. This increase in glutamate can activate glutamate receptors and cause excitotoxicity, which has been implicated in various neurological disorders such as epilepsy, stroke, and Alzheimer's disease.
properties
Molecular Formula |
C15H13F3N2O2 |
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Molecular Weight |
310.27 g/mol |
IUPAC Name |
5-methoxy-2-[3-(trifluoromethyl)anilino]benzamide |
InChI |
InChI=1S/C15H13F3N2O2/c1-22-11-5-6-13(12(8-11)14(19)21)20-10-4-2-3-9(7-10)15(16,17)18/h2-8,20H,1H3,(H2,19,21) |
InChI Key |
OEUZSFMWEHHQCN-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)NC2=CC=CC(=C2)C(F)(F)F)C(=O)N |
Canonical SMILES |
COC1=CC(=C(C=C1)NC2=CC=CC(=C2)C(F)(F)F)C(=O)N |
Origin of Product |
United States |
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